Cas no 887030-31-1 (7-(2-chlorophenyl)methyl-3-methyl-8-(4-propylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 7-(2-chlorophenyl)methyl-3-methyl-8-(4-propylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 887030-31-1
• MF: C₂₀H₂₅ClN₆O₂
• MW: 416.904502630234
• CID: 5362159
• Update Time: 2025-10-28

7-(2-chlorophenyl)methyl-3-methyl-8-(4-propylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 7-[(2-chlorophenyl)methyl]-3-methyl-8-(4-propylpiperazin-1-yl)purine-2,6-dione
• 7-(2-chlorophenyl)methyl-3-methyl-8-(4-propylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• Inchi： 1S/C20H25ClN6O2/c1-3-8-25-9-11-26(12-10-25)19-22-17-16(18(28)23-20(29)24(17)2)27(19)13-14-6-4-5-7-15(14)21/h4-7H,3,8-13H2,1-2H3,(H,23,28,29)
• InChI Key： NLIGHYSBUKWGJZ-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2Cl)C2=C(N(C)C(=O)NC2=O)N=C1N1CCN(CCC)CC1

Additional information on 7-(2-chlorophenyl)methyl-3-methyl-8-(4-propylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Introduction to 7-(2-chlorophenyl)methyl-3-methyl-8-(4-propylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 887030-31-1)

7-(2-chlorophenyl)methyl-3-methyl-8-(4-propylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione, also known by its CAS number 887030-31-1, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of purines and is characterized by its unique structural features, including a substituted phenyl group, a methyl group, and a propylpiperazine moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 7-(2-chlorophenyl)methyl-3-methyl-8-(4-propylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione is particularly noteworthy due to its multifunctional nature. The presence of the 2-chlorophenyl group and the propylpiperazine moiety suggests that this compound may exhibit selective binding properties to specific receptors or enzymes. This makes it a promising candidate for drug development in various therapeutic areas.

Recent studies have explored the pharmacological properties of 7-(2-chlorophenyl)methyl-3-methyl-8-(4-propylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione. One notable area of research has been its potential as an anti-inflammatory agent. In vitro and in vivo studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may have therapeutic potential in treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 7-(2-chlorophenyl)methyl-3-methyl-8-(4-propylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione has also shown promise in neurodegenerative disorders. Preclinical studies have indicated that it can modulate neurotransmitter systems and protect neurons from oxidative stress. This makes it a potential candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 7-(2-chlorophenyl)methyl-3-methyl-8-(4-propylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione has been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) properties. Research has shown that it has favorable oral bioavailability and a relatively long half-life, which are desirable characteristics for a drug candidate. These properties suggest that it could be developed into an effective oral medication.

Clinical trials are currently underway to evaluate the safety and efficacy of 7-(2-chlorophenyl)methyl-3-methyl-8-(4-propylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione. Early results from phase I trials have indicated that it is well-tolerated by patients with minimal side effects. Phase II trials are expected to provide more detailed insights into its therapeutic potential in specific disease indications.

The synthesis of 7-(2-chlorophenyl)methyl-3-methyl-8-(4-propylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione involves several steps and requires precise control over reaction conditions to ensure high yield and purity. Various synthetic routes have been explored to optimize the production process. One common approach involves the condensation of a suitable purine derivative with a substituted phenol followed by functional group modifications to introduce the desired substituents.

In conclusion, 7-(2-chlorophenyl)methyl-3-methyl-8-(4-propylpiperazin-1-y l)-2 , 3 , 6 , 7 -tetrahydro - 1 H - purine - 2 , 6 - dione (CAS No . 887030 - 31 - 1) strong > is a promising compound with diverse therapeutic applications . Its unique chemical structure , favorable pharmacokinetic properties , and demonstrated biological activities make it an exciting candidate for further development in medicinal chemistry . Ongoing research and clinical trials will continue to elucidate its full potential in treating various diseases . p >